(1R,4S)-rel-4-Amino-1,2,3,4-tetrahydro-3-oxo-1-isoquinolinecarboxylic Acid Hydrobromide

• IUPAC Name: (1R,4S)-4-amino-3-oxo-2,4-dihydro-1H-isoquinoline-1-carboxylic acid;hydrobromide
• InChI: InChI=1S/C10H10N2O3.BrH/c11-7-5-3-1-2-4-6(5)8(10(14)15)12-9(7)13;/h1-4,7-8H,11H2,(H,12,13)(H,14,15);1H/t7-,8+;/m0./s1
• InChI Key: BNQPKVNHGVPXEA-KZYPOYLOSA-N
• Canonical SMILES: C1=CC=C2C(NC(=O)C(C2=C1)N)C(=O)O.Br
• Isomeric SMILES: C1=CC=C2[C@@H](NC(=O)[C@H](C2=C1)N)C(=O)O.Br
• Molecular Formula: C10H11BrN2O3
• Molecular Weight: 287.11 g/mol

Description

“(1R,4S)-rel-4-Amino-1,2,3,4-tetrahydro-3-oxo-1-isoquinolinecarboxylic Acid Hydrobromide” is a chemical compound with the molecular formula C10H11BrN2O3.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C10H11BrN2O3.

Scientific Research Applications

Optical Resolution and Crystallization

• The compound and its structural analogs are extensively used in the optical resolution and crystallization processes. For instance, the optical resolution by preferential crystallization of (1RS,3RS)-1,2,3,4-tetrahydro-6,7-dihydroxy-1-methyl-3-isoquinolinecarboxylic acid has been researched, indicating the compound exists as a conglomerate. The process yielded optically pure forms with high degrees of resolution, which were further purified by recrystallization (Shiraiwa & Kiyoe, 2005).

Synthetic Chemistry

• The compound serves as a crucial precursor in synthetic chemistry, particularly in the synthesis of complex molecules. For example, methods have been developed for the synthesis of spiro[isoquinoline-4,4′-pyran]-3-imines, showcasing the compound's flexibility in reactions with primary amines under varying conditions (Kisel’ et al., 2000).

Structural and Mechanistic Insights in Medicinal Chemistry

• The isoquinoline structure, similar to the one , is found in various biologically active molecules. Research into analogs like JDTic, which are potent and selective kappa opioid receptor antagonists, provides valuable insights into the structure-activity relationship, enhancing the understanding of molecular interactions and mechanisms (Thomas et al., 2003).